1-(2-Methoxyethyl)-3-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)urea
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Description
1-(2-Methoxyethyl)-3-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)urea is a useful research compound. Its molecular formula is C14H23N5O2 and its molecular weight is 293.371. The purity is usually 95%.
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Scientific Research Applications
Conformational and Tautomeric Control
The study on ureido-N-iso-propyl,N’-4-(3-pyridin-2-one)pyrimidine demonstrates the potential of pyrimidine derivatives in supramolecular chemistry for conformational equilibrium and tautomerism investigations. The ability to control tautomeric shifts through supramolecular interactions highlights applications in molecular sensing and stimuli-responsive materials (Kwiatkowski et al., 2019).
Enzyme Inhibition
A series of flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas has been synthesized and assessed for antiacetylcholinesterase activity, showcasing the potential of pyrimidine derivatives in developing pharmaceuticals targeting neurodegenerative diseases like Alzheimer’s (Vidaluc et al., 1995).
Crystal Structure Analysis
The synthesis and crystal structure analysis of pyrimidinyl compounds offer insights into their molecular geometry, which is crucial for designing drugs and materials with specific properties. Such studies provide foundational knowledge for understanding the interaction mechanisms at the molecular level (Ming & South, 2004).
Pharmacokinetics and Metabolism
Research on dipeptidyl peptidase IV inhibitors related to pyrimidine derivatives, such as PF-00734200, elucidates their metabolism, excretion, and pharmacokinetics in treating type 2 diabetes. These studies are critical for drug development, offering a path to understand how similar compounds could be optimized for better therapeutic efficacy (Sharma et al., 2012).
Heterocyclic Chemistry
The exploration of pyrimidine derivatives in synthesizing new heterocyclic compounds, such as 5H-Indeno[1,2-d]pyrimidin-5-ones, contributes to the development of novel organic materials and pharmaceuticals. This research area opens up possibilities for creating compounds with unique physical, chemical, and biological properties (Demerac et al., 1972).
Soil Degradation
Studies on the degradation of herbicides like imazosulfuron, a pyrimidinylsulfonylurea, in soil under various conditions provide valuable information on environmental fate and the design of eco-friendly agricultural chemicals. Understanding the degradation pathways helps in assessing the environmental impact and safety of chemical compounds (Morrica et al., 2001).
Properties
IUPAC Name |
1-(2-methoxyethyl)-3-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23N5O2/c1-21-10-7-17-14(20)18-11-12-3-8-19(9-4-12)13-15-5-2-6-16-13/h2,5-6,12H,3-4,7-11H2,1H3,(H2,17,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFBCVYXHXOIDKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)NCC1CCN(CC1)C2=NC=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.